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Compound of Interest

Compound Name: 4-Ethylsulfonylbenzaldehyde

Cat. No.: B1314216 Get Quote

This guide provides comprehensive safety data and handling protocols for 4-
Ethylsulfonylbenzaldehyde, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from safety data sheets and chemical property

databases to ensure a thorough understanding of the substance's characteristics and

associated hazards.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of 4-
Ethylsulfonylbenzaldehyde is fundamental for its safe handling and use in experimental

settings.
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Property Value Reference

CAS Number 50899-03-1 [1]

Molecular Formula C9H10O3S [1]

Molecular Weight 198.24 g/mol [1]

Appearance White - Yellow Solid [2]

Melting Point 108 - 110 °C [1]

Boiling Point No information available

Solubility No information available

Vapor Pressure No information available

Density No information available

Hazard Identification and Classification
4-Ethylsulfonylbenzaldehyde is classified with several hazards that necessitate careful

handling. The GHS classification provides a universally understood summary of these risks.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://matrix.staging.1int.co.uk/404
https://matrix.staging.1int.co.uk/404
https://matrix.staging.1int.co.uk/404
https://www.fishersci.com/store/msds?partNumber=AAH55060&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://matrix.staging.1int.co.uk/404
https://www.benchchem.com/product/b1314216?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1314216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Category Hazard Statement

Flammable liquids Category 4 H227: Combustible liquid

Acute toxicity, Oral Category 4 H302: Harmful if swallowed

Skin irritation Category 2 H315: Causes skin irritation

Serious eye irritation Category 2A
H319: Causes serious eye

irritation

Acute toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity -

single exposure (Respiratory

system)

Category 3
H335: May cause respiratory

irritation

Reproductive toxicity Category 1B
H360: May damage fertility or

the unborn child

Short-term (acute) aquatic

hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Long-term (chronic) aquatic

hazard
Category 2

H411: Toxic to aquatic life with

long lasting effects

Data sourced from Sigma-Aldrich Safety Data Sheet.

GHS Pictograms:

Health hazard, Irritant, Environmental hazard

Signal Word: Danger

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is crucial to minimize exposure and ensure

a safe laboratory environment.

3.1. Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling, but the following PPE is

generally recommended:

PPE Type Specification

Eye Protection Goggles (European Standard - EN 166).[3]

Hand Protection Protective gloves.[3]

Skin and Body
Wear appropriate protective gloves and clothing

to prevent skin exposure.[3]

Respiratory

Use a NIOSH/MSHA or European Standard EN

136 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.

3.2. Handling Procedures

Do not handle until all safety precautions have been read and understood.

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No

smoking.[3]

Wash skin thoroughly after handling.

Use only outdoors or in a well-ventilated area.

Avoid breathing mist or vapors.

Avoid release to the environment.

3.3. Storage Conditions

Store in a well-ventilated place. Keep cool.[3]

Keep containers tightly closed in a dry and cool place.[3]

Store under an inert atmosphere is recommended as the substance may be air-sensitive.[3]
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Emergency Procedures and First Aid
Rapid and appropriate response in case of an emergency is critical. The following diagrams

and tables outline the necessary steps.

4.1. First Aid Measures

Exposure Route First Aid Protocol

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[3]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

persists, call a physician.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Ingestion

IF SWALLOWED: Call a POISON CENTER or

doctor if you feel unwell. Rinse mouth.

Immediately make the victim drink water (two

glasses at most). Consult a physician.

Logical Flow for First Aid Response
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Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air

Artificial Respiration (if not breathing)

Breathing stopped?
Seek Medical Attention

Symptoms persist?

Remove Contaminated Clothing Rinse with Water/Shower Consult Physician
Irritation persists?

Rinse with Water Remove Contact Lenses
If present

Continue Rinsing Seek Medical Attention
Irritation persists?

Call POISON CENTER/Doctor Rinse Mouth Drink Water (max 2 glasses) Consult Physician

Click to download full resolution via product page

First Aid Procedures for 4-Ethylsulfonylbenzaldehyde Exposure.

4.2. Fire Fighting Measures

Suitable extinguishing media: Use dry sand, dry chemical, or alcohol-resistant foam.[3] For

this substance/mixture, no limitations of extinguishing agents are given.
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Specific hazards: Combustible. Vapors are heavier than air and may spread along floors.

Development of hazardous combustion gases or vapors is possible in the event of a fire.

Protective equipment: In the event of a fire, wear a self-contained breathing apparatus.

4.3. Accidental Release Measures

Personal precautions: Do not breathe vapors or aerosols. Avoid substance contact. Ensure

adequate ventilation. Keep away from heat and sources of ignition.

Environmental precautions: Avoid release to the environment.

Methods for cleaning up: Take up with liquid-absorbent material. Dispose of properly. Clean

the affected area.

Workflow for Spill Response
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Accidental Spill Response

Ensure Adequate Ventilation & Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Absorbent Material

Collect and Place in Suitable Container for Disposal

Clean Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Logical workflow for responding to an accidental spill.

Toxicological Information
Detailed toxicological studies for 4-Ethylsulfonylbenzaldehyde are not readily available in the

public domain. The information below is derived from GHS classifications.

Acute Toxicity: Harmful if swallowed or inhaled.

Skin Corrosion/Irritation: Causes skin irritation.
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Serious Eye Damage/Irritation: Causes serious eye irritation.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: May damage fertility or the unborn child.

STOT-Single Exposure: May cause respiratory irritation.

STOT-Repeated Exposure: No data available.

Aspiration Hazard: No data available.

Disposal Considerations
Dispose of contents and container to an approved waste disposal plant. Disposal should be in

accordance with local, state, and federal regulations. Avoid release to the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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